2-ethyl-N-[2-(1,2-oxazol-4-yl)ethyl]benzenesulfonamide

• IUPAC Name: 2-ethyl-N-[2-(1,2-oxazol-4-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C13H16N2O3S/c1-2-12-5-3-4-6-13(12)19(16,17)15-8-7-11-9-14-18-10-11/h3-6,9-10,15H,2,7-8H2,1H3
• InChI Key: TVUAXWQGQWBQCG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1S(=O)(=O)NCCC2=CON=C2
• Molecular Formula: C13H16N2O3S
• Molecular Weight: 280.34 g/mol

Description

2-ethyl-N-[2-(1,2-oxazol-4-yl)ethyl]benzenesulfonamide is a chemical compound that has attracted the attention of scientists due to its potential applications in various fields. This compound is also known as EOEBS and belongs to the class of sulfonamide derivatives.

Mechanism of Action

The exact mechanism of action of EOEBS is not fully understood. However, it is believed that EOEBS inhibits the activity of enzymes involved in the biosynthesis of essential cellular components, such as nucleic acids and proteins. This leads to the disruption of cellular processes and ultimately results in the death of the bacterial, fungal, or cancer cells.
Biochemical and Physiological Effects:
EOEBS has been found to have minimal toxicity in vitro and in vivo studies. It has been shown to have low cytotoxicity towards human cell lines and does not cause significant damage to organs such as the liver and kidneys. EOEBS has also been found to have low mutagenic and genotoxic effects.

Advantages and Limitations for Lab Experiments

EOEBS has several advantages for lab experiments. It is easy to synthesize and has a high purity level. It is also stable under normal laboratory conditions and can be stored for long periods without degradation. However, EOEBS has some limitations, including its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of EOEBS. One potential application is in the development of new antibacterial and antifungal agents. EOEBS could be used as a lead compound to design new derivatives with improved activity and selectivity. Another potential application is in the development of new anticancer drugs. EOEBS could be used as a starting point to design new compounds that selectively target cancer cells while minimizing toxicity to healthy cells. Finally, the mechanism of action of EOEBS could be further investigated to gain a better understanding of its cellular targets and mode of action.

Synthesis Methods

EOEBS can be synthesized by the reaction of 2-ethylbenzenesulfonyl chloride with 2-aminoethyl-4-oxazoline in the presence of a base such as triethylamine. This reaction results in the formation of EOEBS as a white crystalline solid with a melting point of 142-144°C.

Scientific Research Applications

EOEBS has potential applications in various fields of scientific research. It has been studied for its antibacterial, antifungal, and antitumor activities. EOEBS has been shown to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. It has also been found to be effective against fungal strains such as Candida albicans and Aspergillus niger. In addition, EOEBS has shown promising results in inhibiting the growth of cancer cells in vitro.